![molecular formula C14H16N2O3 B2618591 N-(2-methyl-1,3-dioxoisoindolin-4-yl)pivalamide CAS No. 683231-63-2](/img/structure/B2618591.png)
N-(2-methyl-1,3-dioxoisoindolin-4-yl)pivalamide
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Overview
Description
“N-(2-methyl-1,3-dioxoisoindolin-4-yl)pivalamide” is a chemical compound with the molecular formula C14H16N2O3 and a molecular weight of 260.293. It is related to isoindolinones, which are important heterocyclic compounds found in a variety of natural products and synthetic biologically active compounds .
Scientific Research Applications
Pharmaceutical Synthesis
N-isoindoline-1,3-dione heterocycles, which include the compound , have gained significant attention for their potential use in pharmaceutical synthesis . They have been used to create a variety of biologically active compounds, contributing to the development of new therapeutic agents .
Herbicides
These compounds have also found applications in the production of herbicides . Their unique chemical properties can be leveraged to control unwanted vegetation, contributing to more efficient agricultural practices .
Colorants and Dyes
N-isoindoline-1,3-dione heterocycles are used in the production of colorants and dyes . Their ability to produce a wide range of colors makes them valuable in various industries, including textiles and printing .
Polymer Additives
These compounds are used as additives in polymer production . They can enhance the properties of polymers, making them more suitable for specific applications .
Organic Synthesis
N-isoindoline-1,3-dione heterocycles play a crucial role in organic synthesis . They are used as building blocks in the synthesis of complex organic compounds .
Photochromic Materials
These compounds have applications in the production of photochromic materials . These are materials that change color in response to light, and they have a wide range of uses, from eyewear to security inks .
Mechanism of Action
The synthesis process of N-isoindoline-1,3-diones heterocycles is a complex area, characterized by various methods, each offering unique advantages and challenges . One commonly employed approach involves the condensation reaction of an aromatic primary amine with a maleic anhydride derivative, leading to the formation of the N-isoindoline-1,3-dione scaffold .
properties
IUPAC Name |
2,2-dimethyl-N-(2-methyl-1,3-dioxoisoindol-4-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O3/c1-14(2,3)13(19)15-9-7-5-6-8-10(9)12(18)16(4)11(8)17/h5-7H,1-4H3,(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDXCMKWNXKUTLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1=CC=CC2=C1C(=O)N(C2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methyl-1,3-dioxoisoindolin-4-yl)pivalamide |
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